(Chloromethyl)dimethylamine hydrochloride
Description
(Chloromethyl)dimethylamine hydrochloride is an organic compound with the molecular formula C3H9Cl2N. It is a colorless to pale yellow crystalline solid that is highly soluble in water. This compound is widely used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Preparation Methods
Synthetic Routes and Reaction Conditions: (Chloromethyl)dimethylamine hydrochloride can be synthesized through the reaction of dimethylamine with formaldehyde and hydrochloric acid. The reaction typically proceeds as follows:
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Properties
Molecular Formula |
C3H9Cl2N |
|---|---|
Molecular Weight |
130.01 g/mol |
IUPAC Name |
1-chloro-N,N-dimethylmethanamine;hydrochloride |
InChI |
InChI=1S/C3H8ClN.ClH/c1-5(2)3-4;/h3H2,1-2H3;1H |
InChI Key |
SINIMGUHLRMHMB-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCl.Cl |
Origin of Product |
United States |
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